Cas no 21314-17-0 (1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one structure
21314-17-0 structure
Product Name:1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
CAS No:21314-17-0
MF:C11H8N4O
MW:212.207421302795
MDL:MFCD00082637
CID:88259
PubChem ID:135408735
Update Time:2025-04-18

1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-1-Phenylpyrazolo[3,4-d]pyrimidine
    • 1,5-Dihydro-1-phenyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • 4-Hydroxy-1-Phenyl-1H-Pyrazolo[3,4-d]Pyrimidine
    • 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
    • 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
    • 1-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
    • 4-HYDROXY-1-PHENYLPYRAZOLO(3,4-D)PYRIMIDINE
    • F1386-0037
    • 1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • AS-65050
    • AKOS000269773
    • W11667
    • AKOS000267628
    • SY122802
    • CS-W015018
    • BRD-K94622432-001-01-9
    • 21314-17-0
    • Z56823353
    • ChemDiv3_003049
    • SCHEMBL2077064
    • 1,5-Dihydro-1-phenyl-4H-pyrazolo(3,4-d)pyrimidin-4-one
    • NS00049106
    • Oprea1_793342
    • Oprea1_282390
    • 1-phenyl-5H-pyrazolo[3, 4-d]pyrimidin-4-one
    • 4-Hydroxy-1-phenylpyrazole[3,4-D]pyrimidine
    • SCHEMBL2362359
    • EU-0010369
    • MFCD00449232
    • HMS1481K13
    • CCG-19662
    • 1-Phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidi n-4-one
    • MFCD00082637
    • NSC 3954
    • 1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • DTXSID60943828
    • NSC3954
    • EN300-235714
    • FT-0618618
    • BB 0242463
    • BISMUTHTRIMETHYL
    • 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol #
    • 1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 4-Hydroxy-1-phenylpyrazolo-[3,4d]pyrimidine
    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1-phenyl-
    • HMS1653E08
    • AB00674252-01
    • NSC-3954
    • EINECS 244-331-0
    • STL373602
    • ALBB-027429
    • 1,5-Dihydro-1-phenyl-4H-pyrazolo[3,4-d]pyrimidin-4-one; 1-Phenylallopurinol; NSC 3954;
    • STK104638
    • MDL: MFCD00082637
    • Inchi: 1S/C11H8N4O/c16-11-9-6-14-15(10(9)12-7-13-11)8-4-2-1-3-5-8/h1-7H,(H,12,13,16)
    • InChI Key: GDZQGHGCKKWNAC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NN(C3C=CC=CC=3)C=2N=CN1
    • BRN: 198880

Computed Properties

  • Exact Mass: 212.07000
  • Monoisotopic Mass: 212.069811
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1.1
  • Topological Polar Surface Area: 57.1

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Density: 1.45
  • Melting Point: 304-307 °C
  • Boiling Point: 472.508°C at 760 mmHg
  • Flash Point: 239.565°C
  • Refractive Index: 1.749
  • PSA: 63.83000
  • LogP: 1.52110

1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Security Information

  • Hazard Category Code: 36/37/38-22
  • Safety Instruction: S36/37/39-S26
  • Hazardous Material Identification: Xn
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Pricemore >>

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